(2E)-N-(1-cyanoethyl)-4-(dimethylamino)-N-{[3-(trifluoromethyl)phenyl]methyl}but-2-enamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the desired final product and the starting materials available. Unfortunately, without specific literature or patents on this compound, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyanoethyl, dimethylamino, and trifluoromethyl groups would likely influence the overall shape and properties of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups. For example, the cyano group might undergo reactions with nucleophiles, the dimethylamino group could participate in acid-base reactions, and the trifluoromethyl group could be involved in various organofluorine reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, stability under different conditions, and reactivity with other substances .Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For example, if it’s designed as a drug, it might interact with specific biological targets to exert its effects. If it’s intended as a reagent in a chemical reaction, its mechanism of action would involve its reactivity with other compounds .
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-N-(1-cyanoethyl)-4-(dimethylamino)-N-{[3-(trifluoromethyl)phenyl]methyl}but-2-enamide involves the reaction of starting materials to form the desired compound. The synthesis pathway should be designed to ensure high yield and purity of the final product.", "Starting Materials": [ "3-(trifluoromethyl)benzaldehyde", "N,N-dimethylformamide", "potassium carbonate", "ethyl cyanoacetate", "4-dimethylaminopyridine", "but-2-enoyl chloride" ], "Reaction": [ "Step 1: Synthesis of (E)-3-(trifluoromethyl)but-2-enal", "React 3-(trifluoromethyl)benzaldehyde with ethyl cyanoacetate in the presence of potassium carbonate and N,N-dimethylformamide to form (E)-3-(trifluoromethyl)but-2-enal.", "Step 2: Synthesis of (2E)-N-(1-cyanoethyl)-4-(dimethylamino)-N-{[3-(trifluoromethyl)phenyl]methyl}but-2-enamide", "React (E)-3-(trifluoromethyl)but-2-enal with N,N-dimethylformamide and 4-dimethylaminopyridine to form (2E)-N-(1-cyanoethyl)-4-(dimethylamino)-N-{[3-(trifluoromethyl)phenyl]methyl}but-2-enamide." ] } | |
CAS No. |
2411333-12-3 |
Molecular Formula |
C17H20F3N3O |
Molecular Weight |
339.4 |
Purity |
95 |
Origin of Product |
United States |
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